Cas no 2229683-16-1 (5-(furan-2-yl)-3-hydroxy-4-methylpent-4-enenitrile)

• Product Name: 5-(furan-2-yl)-3-hydroxy-4-methylpent-4-enenitrile
• CAS No: 2229683-16-1
• MF: C₁₀H₁₁NO₂
• MW: 177.199842691422
• CID: 5947319
• PubChem ID: 165966721
• Update Time: 2025-05-26

5-(furan-2-yl)-3-hydroxy-4-methylpent-4-enenitrile Chemical and Physical Properties

Names and Identifiers

• 5-(furan-2-yl)-3-hydroxy-4-methylpent-4-enenitrile
• EN300-1801546
• 2229683-16-1

• Inchi： 1S/C10H11NO2/c1-8(10(12)4-5-11)7-9-3-2-6-13-9/h2-3,6-7,10,12H,4H2,1H3/b8-7+
• InChI Key： GNHZYBICSKYTTL-BQYQJAHWSA-N
• SMILES： OC(CC#N)/C(/C)=C/C1=CC=CO1

Computed Properties

• Exact Mass: 177.078978594g/mol
• Monoisotopic Mass: 177.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 57.2Ų

Additional information on 5-(furan-2-yl)-3-hydroxy-4-methylpent-4-enenitrile

Exploring the Unique Properties and Applications of 5-(furan-2-yl)-3-hydroxy-4-methylpent-4-enenitrile (CAS No. 2229683-16-1)

In the realm of organic chemistry, 5-(furan-2-yl)-3-hydroxy-4-methylpent-4-enenitrile (CAS No. 2229683-16-1) stands out as a compound of significant interest due to its unique structural features and potential applications. This molecule combines a furan ring, a hydroxyl group, and a nitrile functionality, making it a versatile intermediate in synthetic chemistry. Researchers and industries are increasingly exploring its utility in pharmaceuticals, agrochemicals, and material science, aligning with the growing demand for sustainable and efficient chemical solutions.

The compound's furan-2-yl moiety is particularly noteworthy, as furan derivatives are widely studied for their bioactivity and role in green chemistry. With the rise of eco-friendly synthesis methods, 5-(furan-2-yl)-3-hydroxy-4-methylpent-4-enenitrile has garnered attention for its potential in catalytic reactions and biodegradable material design. Its hydroxy-4-methylpent-4-enenitrile segment further enhances its reactivity, enabling diverse transformations such as cyclizations and cross-coupling reactions, which are pivotal in drug discovery and functional material development.

One of the most searched topics in chemical databases revolves around "sustainable nitrile compounds" and "furan-based intermediates," highlighting the relevance of CAS No. 2229683-16-1. Users often inquire about its synthesis routes, stability, and compatibility with green solvents—questions that reflect the industry's shift toward environmentally conscious practices. Recent studies suggest that this compound could play a role in reducing waste in organic synthesis, a key concern for modern chemists.

From a pharmacological perspective, the 3-hydroxy-4-methylpent-4-enenitrile scaffold is being investigated for its potential bioactivity. While not a drug itself, this structure is a valuable building block for designing molecules with anti-inflammatory or antimicrobial properties. The integration of AI-driven drug discovery tools has further accelerated interest in such intermediates, as they enable rapid virtual screening and optimization of lead compounds.

In material science, the compound's nitrile group offers opportunities for polymer modification and adhesive formulations. With the global push for high-performance, lightweight materials, researchers are examining how 5-(furan-2-yl)-3-hydroxy-4-methylpent-4-enenitrile can enhance thermal stability and mechanical properties in composites. Searches for "nitrile-functionalized polymers" and "renewable furan materials" underscore this trend, linking the compound to cutting-edge applications like 3D printing and flexible electronics.

Analytical challenges associated with CAS No. 2229683-16-1, such as purification and characterization, are also frequently discussed in academic forums. Advanced techniques like HPLC-MS and NMR spectroscopy are essential for ensuring its quality, a topic of high relevance to quality control professionals. Additionally, the compound's shelf-life and storage conditions are practical concerns for industrial users, often addressed in technical datasheets.

In summary, 5-(furan-2-yl)-3-hydroxy-4-methylpent-4-enenitrile represents a compelling case study at the intersection of traditional organic chemistry and modern technological demands. Its multifaceted nature aligns with today's emphasis on sustainability, efficiency, and innovation, making it a subject of ongoing research and commercial exploration. As the scientific community continues to uncover its possibilities, this compound is poised to contribute meaningfully to advancements across multiple disciplines.